Cas no 51279-07-3 (1,4-Butanediamine, 2-[(triethoxysilyl)methyl]-)

1,4-Butanediamine, 2-[(triethoxysilyl)methyl]- structure
51279-07-3 structure
Product Name:1,4-Butanediamine, 2-[(triethoxysilyl)methyl]-
CAS No:51279-07-3
MF:C11H28N2O3Si
MW:264.437124252319
CID:362690
PubChem ID:45376129
Update Time:2025-04-19

1,4-Butanediamine, 2-[(triethoxysilyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine, 2-[(triethoxysilyl)methyl]-
    • 2-(triethoxysilylmethyl)butane-1,4-diamine
    • DTXSID00670166
    • SCHEMBL813630
    • 51279-07-3
    • 2-[(Triethoxysilyl)methyl]butane-1,4-diamine
    • Inchi: 1S/C11H28N2O3Si/c1-4-14-17(15-5-2,16-6-3)10-11(9-13)7-8-12/h11H,4-10,12-13H2,1-3H3
    • InChI Key: IQMYXIKJKHXPMS-UHFFFAOYSA-N
    • SMILES: [Si](CC(CN)CCN)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 264.18704
  • Monoisotopic Mass: 264.18691929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 79.73
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